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Compound of Interest

3-Amino-5-(3-
Compound Name:

chlorophenyl)benzoic acid
CAS No.: 1261928-90-8

Cat. No.: B6399594

Get Quote

CAS Number: 1261935-51-6

Synonyms: 3-Amino-3'-chloro-5-biphenylcarboxylic acid; 5-Amino-3'-chloro-[1,1'-biphenyl]-3-
carboxylic acid.

Executive Summary & Chemical Profile

3-Amino-5-(3-chlorophenyl)benzoic acid is a bifunctional biphenyl scaffold utilized primarily
in early-stage drug discovery. It serves as a critical intermediate for synthesizing Type Il kinase
inhibitors and protein-protein interaction modulators. Its structure features two chemically
distinct handles—a carboxylic acid and a primary aromatic amine—positioned meta to each
other on a biphenyl core, allowing for orthogonal functionalization.

Physicochemical Properties
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Property Value Note

Molecular Formula C13H10CINO2

Molecular Weight 247.68 g/mol

Appearance Off-white to beige solid Typical for amino-biphenyls

. Poor water solubility at neutral
Solubility DMSO, DMF, MeOH (warm)

pH
_ Predicted (Benzoic acid
pKa (Acid) ~4.0-4.2 )
moiety)
pKa (Base) ~3.5-4.0 Predicted (Aniline moiety)
LogP ~3.2 Lipophilic scaffold

Synthetic Methodology (Suzuki-Miyaura Coupling)

The most robust route to CAS 1261935-51-6 is the palladium-catalyzed cross-coupling of 3-
amino-5-bromobenzoic acid with 3-chlorophenylboronic acid. This route preserves the sensitive
amino group without requiring protection/deprotection steps if mild conditions are chosen.

Reaction Scheme

» Electrophile: 3-Amino-5-bromobenzoic acid (or its methyl ester, followed by hydrolysis).
» Nucleophile: 3-Chlorophenylboronic acid.
o Catalyst: Pd(dppf)Cl2-DCM or Pd(PPhs)a.

o Base: Na2COs or K2COs (2.0 M aq).

Detailed Protocol

Note: This protocol assumes the use of the methyl ester precursor to avoid catalyst poisoning
by the free carboxylic acid, followed by saponification.

Step 1: Cross-Coupling
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e Charge: In a 250 mL round-bottom flask, combine Methyl 3-amino-5-bromobenzoate (1.0
eq), 3-Chlorophenylboronic acid (1.2 eq), and Pd(dppf)Clz (0.05 eq).

e Solvent: Add 1,4-Dioxane (10 V) and 2M Na=COs (3.0 eq).

o Degas: Sparge with nitrogen for 15 minutes or perform 3 vacuum/nitrogen backfill cycles.
Critical: Oxygen presence promotes homocoupling and catalyst deactivation.

e Reflux: Heat to 90°C for 4—6 hours. Monitor by LC-MS for consumption of the bromide.

o Workup: Cool to RT. Dilute with EtOAc and water. Separate layers. Wash organic layer with
brine, dry over Na=SOa4, and concentrate.

Purification: Flash column chromatography (Hexane/EtOAc gradient).

Step 2: Saponification (Hydrolysis)

e Dissolve: Dissolve the intermediate ester in THF/MeOH (1:1).

e Hydrolyze: Add LiOH-H20 (3.0 eq) dissolved in minimal water. Stir at 40°C for 2 hours.

 Acidify: Carefully adjust pH to ~4.0 using 1N HCI. The product, 3-Amino-5-(3-
chlorophenyl)benzoic acid, will precipitate.

« |solate: Filter the solid, wash with cold water, and dry under vacuum.

Synthesis Workflow Diagram
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Start: Methyl 3-amino-5-bromobenzoate

Add: 3-Chlorophenylboronic acid
Pd(dppf)CI2, Na2CO3

N2 Degassing

Suzuki Coupling
(90°C, 4-6h, Dioxane/H20)

Workup & Purification

Intermediate: Methyl Ester

Saponification
(LiIOH, THF/MeQOH)

Acidify to pH 4.0
(Precipitation)

Final Product:
3-Amino-5-(3-chlorophenyl)benzoic acid

Click to download full resolution via product page

Caption: Step-by-step synthetic workflow for CAS 1261935-51-6 via Suzuki coupling and

saponification.

Medicinal Chemistry Applications
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This scaffold is highly valued in "Fragment-Based Drug Design" (FBDD) due to its ability to
orient substituents in specific vectors.

Kinase Inhibitor Design (Type II)

The biphenyl carboxylic acid motif is a classic "tail" moiety for Type Il kinase inhibitors (e.g.,
p38 MAPK, BRAF).

e Mechanism: The carboxylic acid is converted to an amide, which often forms hydrogen
bonds with the "DFG-out" conformation of the kinase activation loop.

» Hydrophobic Pocket: The 3-chlorophenyl ring occupies the hydrophobic allosteric pocket
adjacent to the ATP binding site. The chlorine atom provides specific lipophilic contacts.

Orthogonal Functionalization Strategy

Researchers utilize the two functional groups for divergent library synthesis:

o Path A (Carboxylic Acid): Amide coupling with primary amines to generate the "hinge-
binding" or "solvent-exposed" domain.

» Path B (Aniline): Derivatization via sulfonylation, urea formation (reaction with isocyanates),
or Buchwald-Hartwig amination to extend the scaffold into the ATP-binding pocket.

Scaffold Utility Diagram

Amide Coupling 3 Kinase 'Tail'
(EDC/HOBY) Interaction

Urea/Sulfonamide ) ATP Pocket
Formation

Click to download full resolution via product page

COOH Group

3-Amino-5-(3-chlorophenyl)
benzoic acid

NH2 Group

Caption: Divergent synthesis strategy using the orthogonal handles of the CAS 1261935-51-6
scaffold.
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Safety & Handling (E-E-A-T)
As an aromatic amine and carboxylic acid derivative, standard laboratory safety protocols
apply.

» Hazards: Potential skin and eye irritant (H315, H319).[1] Specific toxicity data for this CAS is
limited; treat as a potential mutagen (common for aniline derivatives) until proven otherwise.

o Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The amine is susceptible
to oxidation over long periods.

o Disposal: Incineration in a chemical waste facility equipped with scrubbers for nitrogen
oxides and hydrochloric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chlorophenyl-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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